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The table below summarizes key experimental findings from studies investigating the reproductive toxicity

of aspartame in animal models.

Study Subject /
Organism

Dosage &
Duration

Key Findings on
Reproductive Toxicity

Proposed Primary
Mechanism

| Male Mice [1] [2] | 40, 80, 160 mg/kg/day for 90 days | • Decreased sperm count, motility, viability &

normal morphology • Reduced serum testosterone • Altered testicular histomorphometry • Decreased

expression of Hsp70-2 protein | Oxidative stress: Imbalance in antioxidant enzymes (SOD, CAT, GSH-Px),

increased lipid peroxidation (MDA) [1]. | | Female Mice [3] | 40 mg/kg/day for 30 & 60 days | • Reduced

gonad weight & gonadosomatic index • Decreased FSH, LH, estradiol & progesterone • Severe ovarian &

uterine histopathological damage • Reduced litter size | Hormonal disruption of hypothalamic-pituitary-

gonadal (HPG) axis & direct damage to ovarian follicles [3]. | | Female Infertility (Computational Study)

[4] | N/A (Molecular docking simulation) | High binding affinity to key proteins: IL-1β, ACE2, ACE, CTSS,

potentially interfering with their function in reproduction. | Molecular-level interference with proteins and

pathways critical for reproductive function [4]. |

Detailed Experimental Protocols
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Understanding the methodology is crucial for evaluating the evidence. Here are the experimental details from

the key studies cited above.

Protocol for Male Reproductive Toxicity Study [1] [2]

This study investigated the long-term effects of aspartame on the male reproductive system in mice.

Animals and Grouping: 36 adult male mice were randomly divided into 4 groups (n=9): a control

group (received normal saline) and three treatment groups.
Dosage and Administration: Treatment groups received aspartame via oral gavage at doses of 40

(low), 80 (medium), and 160 (high) mg/kg body weight per day. The duration of treatment was 90
days.

Key Endpoints Measured:
Sperm Analysis: Sperm count, motility, viability, and morphology were evaluated.

Hormonal Assay: Serum testosterone concentration was measured.
Oxidative Stress Biomarkers: Levels of malondialdehyde (MDA), total antioxidant capacity

(TAC), and the activities of antioxidant enzymes (SOD, CAT, GSH-Px) were measured in blood.
Histomorphometry & Expression: Testicular tissue was examined for structural changes, and

the expression of the Hsp70-2 protein (critical for spermatogenesis) was analyzed.

Protocol for Female Reproductive Toxicity Study [3]

This study assessed the impact of aspartame on the female reproductive system and fertility in mice.

Animals and Grouping: Female Swiss albino mice were divided into control and treatment groups
(n=12 per group for two different study durations).

Dosage and Administration: The treatment group received 40 mg/kg body weight/day of aspartame
dissolved in distilled water, administered orally. The control group received distilled water.

Study Duration: The treatment lasted for 30 and 60 days.
Key Endpoints Measured:

Fertility Assay: After treatment, females were mated with untreated males to record pregnancy
success, litter size, and pup weight.

Hormonal Assay: Serum levels of Follicle-Stimulating Hormone (FSH), Luteinizing Hormone
(LH), estradiol (E2), and progesterone (P4) were measured via ELISA.

Histopathology: Ovaries and uteri were examined for morphological and pathological
changes.

Organ Weights: Body weight, relative organ weights, and the gonadosomatic index (GSI) were
calculated.
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Proposed Mechanisms of Toxicity

The experimental data point to several interconnected biological pathways through which aspartame may

exert its reproductive toxic effects. The following diagrams illustrate the primary mechanistic pathways

identified in the studies.

Oxidative Stress Pathway in Male Reproduction

The diagram below illustrates the sequence by which aspartame metabolites are thought to induce oxidative

stress, leading to impaired sperm production and function in male mice [1].
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Molecular Targets in Female Infertility

For female reproductive toxicity, a network toxicology study proposed a different mechanism. The diagram

below shows how aspartame may directly bind to and disrupt key proteins involved in female fertility [4].
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Interpretation and Research Gaps

While the evidence for reproductive toxicity in animal models is growing, it is important to interpret these

findings within a broader context.

Mechanistic Strength: The consistency across studies in identifying oxidative stress as a key

mechanism, supported by biochemical and molecular data, strengthens the hypothesis of aspartame-
induced reproductive damage [1] [3].

Dosage Relevance: The doses used in these studies (40-160 mg/kg/day) are relevant to human
exposure. The lowest dose (40 mg/kg/day) is the Acceptable Daily Intake (ADI) for humans in many

countries, suggesting that effects may occur at exposure levels deemed safe by regulators [1] [3].
Transgenerational Effects: One study not detailed in the tables reported that aspartame exposure in

mice produced anxiety-like behaviors that were transmitted across generations [5]. This raises critical
questions about potential long-term and heritable impacts on reproductive health that warrant further

investigation.
Major Research Gap: A significant limitation in the current literature is the lack of direct human
studies. The existing evidence is robust in animal models, but its applicability to human reproductive
health remains uncertain and is a priority area for future research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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